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Compound of Interest

Compound Name: Tris(2-chloropropyl) phosphate

Cat. No.: B1196958 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling chemicals such as Tris(2-chloropropyl) phosphate
(TCPP). This guide provides immediate, essential information on the personal protective

equipment (PPE), safe handling protocols, and disposal plans for TCPP to foster a secure

research environment.

Chemical Properties and Hazards

Tris(2-chloropropyl) phosphate, a chlorinated organophosphate ester, is primarily used as a

flame retardant.[1][2][3][4][5] It is a colorless to pale yellow transparent liquid with a relatively

low viscosity.[1][6] While it offers excellent hydrolytic stability, it is crucial to be aware of its

potential hazards.[1][6] TCPP is harmful if swallowed and can cause irritation to the eyes, skin,

and respiratory system.[7][8]

Quantitative Data Summary
For quick reference, the table below summarizes the key physical and chemical properties of

Tris(2-chloropropyl) phosphate.
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Property Value

Chemical Formula C9H18Cl3O4P

CAS Number 13674-84-5

Molar Mass 327.56 g/mol

Appearance Colorless to pale yellow liquid

Boiling Point 153-154 °C @ 2.5 Torr

Melting Point -40 °C

Flash Point > 200°C (closed cup)

Density 1.285 – 1.295 g/cm³ at 20 °C

Solubility
Soluble in most organic solvents; insoluble in

water.[2][3][6]

Operational Plan for Safe Handling
A systematic approach is critical for minimizing exposure and ensuring safety during the

handling of TCPP. The following step-by-step guidance should be strictly followed.

1. Engineering Controls and Preparation:

Ventilation: Always handle Tris(2-chloropropyl) phosphate in a well-ventilated area.[7][9]

[10][11] A chemical fume hood is recommended to minimize inhalation of vapors.

Emergency Equipment: Ensure that an emergency eyewash station and safety shower are

readily accessible.[7] Fire extinguishing media such as dry chemical, carbon dioxide, or

alcohol-resistant foam should be available.[9][11]

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards.[5][9][12] A face shield may be necessary for splash

protection.[13]
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Hand Protection: Chemical-resistant gloves are mandatory.[7][9][10][12] Gloves must be

inspected for integrity before use and disposed of properly after handling the chemical.[5][9]

[13]

Respiratory Protection: If working outside of a fume hood or if exposure limits are exceeded,

a full-face respirator is required.[9][12]

Protective Clothing: Wear impervious, flame-resistant clothing to prevent skin contact.[9][12]

A PVC apron is also recommended.[10]

3. Handling Procedures:

Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes, and

to prevent inhalation of vapors.[9][10][12][13]

Hygiene Practices: Do not eat, drink, or smoke in the handling area.[8][12] Wash hands

thoroughly with soap and water after handling.[9]

Container Management: Keep containers tightly closed when not in use and store in a cool,

dry, and well-ventilated place away from incompatible materials such as oxidizing agents.[6]

[7][9][10][11]

4. Accidental Release Measures:

Minor Spills: For small spills, remove all ignition sources. Absorb the spill with an inert

material such as sand, earth, or vermiculite. Collect the absorbed material into a suitable,

labeled container for disposal.

Major Spills: In the event of a large spill, evacuate personnel to a safe area.[9] Prevent the

chemical from entering drains.[9][13] Contain the spill and collect the material for disposal.[9]

If drains or waterways are contaminated, notify emergency services.[10]

Disposal Plan
Proper disposal of Tris(2-chloropropyl) phosphate and its contaminated materials is crucial

to prevent environmental contamination and comply with regulations.

1. Waste Collection:
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Collect all TCPP waste, including contaminated absorbents and disposable PPE, in clearly

labeled, sealed containers.[9][10]

2. Disposal Method:

The primary method for disposal is through a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[9][11]

Do not discharge TCPP into sewer systems or contaminate water, foodstuffs, or animal feed.

[9][11]

3. Contaminated Packaging:

Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.[9]

Alternatively, the packaging can be punctured to render it unusable and then disposed of in a

sanitary landfill.[9] Combustible packaging materials may be incinerated under controlled

conditions.[9]

Safe Handling and Disposal Workflow
The following diagram illustrates the key steps for the safe handling and disposal of Tris(2-
chloropropyl) phosphate.

Start: Receive TCPP
Preparation:

- Verify Ventilation
- Check Emergency Equipment

Don Personal Protective Equipment:
- Goggles/Face Shield

- Chemical-Resistant Gloves
- Protective Clothing

- Respirator (if needed)

Chemical Handling:
- Work in Fume Hood

- Avoid Contact & Inhalation
- Keep Containers Closed

Accidental Spill?

Spill Response:
- Evacuate (if major)
- Contain & Absorb

- Collect in Labeled Container
Yes

Use Complete

No

Waste Collection:
- Collect TCPP waste & contaminated items

- Use Labeled, Sealed Containers

Disposal:
- Licensed Chemical Destruction Plant or

- Controlled Incineration
End

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Tris(2-chloropropyl) phosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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